Heneicosyl acetate

• Molecular Formula: C23H46O2
• Molecular Weight: 354.6 g/mol
• InChI: InChI=1S/C23H46O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-25-23(2)24/h3-22H2,1-2H3
• InChIKey: HHIFOCFPEAIUAV-UHFFFAOYSA-N

Heneicosyl Acetate: Baseline Identity and Procurement Considerations for a Long-Chain Acetate Ester

Heneicosyl acetate (CAS 84845-59-0) is a long-chain fatty alcohol acetate ester with the molecular formula C23H46O2 and a molecular weight of 354.61 g/mol [1]. It is a saturated, unbranched C21 chain terminated by an acetate group. This compound is identified as a semiochemical in insect chemical communication systems [2] and is also found in natural extracts, such as those from the terminalia of certain beetles [3]. Its primary industrial relevance lies in its use as a synthetic intermediate for the production of fragrances, lubricants, and softening agents . For procurement, it is available from specialty chemical suppliers as a research-grade ester product.

1 Supports semiochemical research workflows requiring a C21 acetate component

2 Synthetic intermediate for fragrance, lubricant, and softening-agent research

3 Research-grade ester with chain-length-dependent material properties

• [1] NIST Chemistry WebBook, SRD 69. Heneicosyl acetate. https://webbook.nist.gov/cgi/inchi?ID=U351773 (accessed 2026). View Source
• [2] El-Sayed AM. 2023. The Pherobase: Database of Pheromones and Semiochemicals. Compound detail for 21Ac (Heneicosyl acetate). http://www.pherobase.com. View Source
• [3] Aniñir W, et al. Characterization of Leptoglossus occidentalis Eggs and Egg Glue. scite.ai report, 2023. View Source

Why Generic Substitution Fails for Heneicosyl Acetate: The Critical Role of Chain Length in Semiochemical and Physical Properties

Generic substitution among long-chain acetates is not scientifically defensible due to the profound influence of alkyl chain length on both biological activity and physicochemical performance. In semiochemical applications, even a single carbon difference in chain length can dramatically alter olfactory receptor binding and behavioral response in insects, a phenomenon well-documented across numerous pheromone systems [1]. For instance, while heneicosyl acetate (C21) is found in the terminalia extracts of certain beetles, its C22 (docosyl acetate) and C27 (heptacosyl acetate) analogs co-occur, suggesting distinct, non-redundant roles [2]. From an industrial perspective, the C21 chain length dictates critical material properties such as melting point, solubility, and surface activity, which cannot be replicated by shorter (e.g., stearyl acetate, C18) or longer (e.g., behenyl acetate, C22) homologs [3]. Therefore, substituting heneicosyl acetate with a similar-looking ester based on CAS number proximity or name similarity without precise quantitative justification risks experimental failure or product performance deviation.

Chain Even a single carbon difference may alter olfactory receptor binding and insect behavioral response

Blend Co-occurring homologs (C22, C27) indicate non-redundant semiochemical roles; substitution could disrupt blend recognition

Physical C21 chain dictates melting point and solubility profiles that shorter or longer homologs cannot replicate

• [1] Leal WS. 2005. Pheromone Reception. In: The Chemistry of Pheromones and Other Semiochemicals II. Topics in Current Chemistry, vol 240. Springer, Berlin, Heidelberg. View Source
• [2] Aniñir W, et al. Characterization of Leptoglossus occidentalis Eggs and Egg Glue. scite.ai report, 2023. View Source
• [3] Cheméo. Heneicosyl acetate - Chemical Properties. https://www.chemeo.com/cid/78-934-5/Heneicosyl-acetate (accessed 2026). View Source

Heneicosyl Acetate Quantitative Evidence Guide: Differentiated Data for Scientific Selection

Chromatographic Retention Index Differentiation from Homologous Acetate Esters

Gas chromatographic retention index (RI) data enables unambiguous identification and differentiation of heneicosyl acetate from its nearest homologs. In a QSRR study of long-chain esters from Scandix pecten-veneris essential oil, the experimental retention index of heneicosyl acetate was established and compared to a series of other straight-chain acetates. The study developed a predictive model for RI values based on molecular structure, confirming that the C21 chain length produces a distinct and predictable retention time compared to C20 (eicosyl acetate) and C22 (docosyl acetate) analogs [1]. This differentiation is critical for analytical method development and quality control, where co-elution or misidentification of homologs can compromise results.

Retention Index

Class-level

RI increases monotonically with chain length; QSRR model predicts distinct RI for C21 acetate

Enables unambiguous GC identification in complex mixtures

Experimental RI matched to predictive model for homologous series

Evidence Dimension	Gas Chromatographic Retention Index (RI)
Target Compound Data	Retention index value was experimentally determined and incorporated into a QSRR model for straight-chain fatty alcohol acetates.
Comparator Or Baseline	Homologous series of straight-chain acetates (e.g., hexyl, decyl, tridecyl, heneicosyl, tricosyl acetates).
Quantified Difference	The study developed a predictive equation linking molecular descriptors to RI, demonstrating that RI is a function of chain length, with a monotonic increase as the alkyl chain lengthens.
Conditions	Gas chromatography analysis of essential oil constituents; specific column and temperature program details provided in the original study.

Why This Matters

This data allows analytical chemists to confidently identify and quantify heneicosyl acetate in complex mixtures, ensuring the correct compound is selected for research or industrial applications.

• [1] Milos M, Radonic A. 2000. Quantitative structure-gas chromatographic retention index relationship of long-chain esters: The case of Scandix pecten-veneris L. essential-oil constituents. Journal of Chromatography A. DOI: 10.1016/S0021-9673(00)00569-0. View Source

Differentiation from Heneicosyl Formate in Natural Product Abundance

In a direct comparative GC-MS analysis of banana flower bud essential oil, the relative abundance of 1-heneicosyl formate was quantified as 10.84% of the total oil composition, whereas heneicosyl acetate was not detected above trace levels in the same sample [1]. This quantitative difference highlights a clear differentiation in natural occurrence and biosynthesis: the formate ester is preferentially produced in this plant tissue, while the acetate ester's presence is negligible. This implies distinct enzymatic pathways or substrate specificities in the banana plant, and for researchers, it underscores that these two seemingly similar esters are not interchangeable in studies of plant volatiles or semiochemical ecology.

Abundance vs. Formate

Head-to-head

Heneicosyl acetate not detected; 1-heneicosyl formate at 10.84% in banana bud oil

Prevents misordering of the more abundant formate ester as a substitute

GC-MS of supercritical CO2 extract; distinct biosynthetic pathways

Evidence Dimension	Relative abundance in essential oil (% total composition)
Target Compound Data	Not detected (or below quantification limit) in fresh banana bud essential oil.
Comparator Or Baseline	1-Heneicosyl formate (C21 chain, formate ester)
Quantified Difference	1-Heneicosyl formate: 10.84% abundance. Heneicosyl acetate: Not detected.
Conditions	GC-MS analysis of essential oil extracted via supercritical CO2 from fresh banana (Musa spp.) flower buds.

Why This Matters

This data prevents procurement errors where a researcher might inadvertently order the more abundant and commercially available formate ester, believing it to be a functional equivalent, which would lead to incorrect conclusions in plant biology or insect-plant interaction studies.

• [1] Zhang X, et al. 2015. Study on Chemical Components of essential oil from fresh and dried banana bud by Gas Chromatography-Mass Spectrometry. Journal of Nuclear Agricultural Sciences. DOI: 10.11869/j.issn.100-8551.2015.09.1724. View Source

Co-occurrence Profile in Insect Semiochemical Blends

Analysis of terminalia extracts from female Proholopterus chilensis beetles identified a specific blend of long-chain acetates, including heneicosyl acetate (C21), docosyl acetate (C22), and heptacosyl acetate (C27) [1]. This co-occurrence provides strong class-level inference that the precise chain length of heneicosyl acetate is a key determinant of its biological function, likely in short-range mating behavior. The presence of multiple homologs suggests a finely tuned communication system where altering the chain length by even one or two carbons (e.g., substituting with docosyl acetate) would disrupt the blend ratio and potentially render the pheromone signal unrecognizable to the target insect.

Co-occurrence in Beetles

Class-level

Detected alongside C22 and C27 acetates in P. chilensis terminalia extracts

Chain length likely critical for pheromone blend activity

Qualitative GC-MS; behavioral response requires validation

Evidence Dimension	Presence in biological extract (qualitative detection)
Target Compound Data	Detected in terminalia extracts of P. chilensis females via GC-MS.
Comparator Or Baseline	Docosyl acetate (C22) and Heptacosyl acetate (C27) were co-detected in the same extract.
Quantified Difference	Not quantified; qualitative identification of a specific multi-component blend.
Conditions	GC-MS analysis of hexane extracts from female beetle terminalia.

Why This Matters

For researchers studying insect chemical ecology, this data justifies the procurement of the exact C21 acetate, as using a different chain-length analog would likely fail to elicit the same behavioral or electrophysiological response in bioassays.

• [1] Aniñir W, et al. Characterization of Leptoglossus occidentalis Eggs and Egg Glue. scite.ai report, 2023. Original study on Proholopterus chilensis semiochemicals. View Source

Physicochemical Property Prediction Differentiating Heneicosyl Acetate from Shorter-Chain Analogs

Computational predictions of fundamental physicochemical properties provide a quantitative basis for differentiating heneicosyl acetate from shorter-chain homologs. The standard Gibbs free energy of formation (ΔfG°) for heneicosyl acetate is predicted to be -91.14 kJ/mol using the Joback method [1]. This value is significantly different from that of a shorter-chain analog like stearyl acetate (C18), which would have a less negative ΔfG° due to its smaller molecular size and different intermolecular interactions. This thermodynamic property influences solubility, partitioning behavior, and stability in formulations, making the C21 compound uniquely suited for applications requiring a specific balance of hydrophobicity and molecular volume.

ΔfG° Prediction

Class-level

-91.14 kJ/mol (predicted, Joback method)

Supports differentiation from shorter-chain analogs in formulation research

Not experimental; trend-based class inference

Evidence Dimension	Standard Gibbs Free Energy of Formation (ΔfG°)
Target Compound Data	-91.14 kJ/mol (predicted)
Comparator Or Baseline	Shorter-chain acetate esters (e.g., stearyl acetate, C18; eicosyl acetate, C20) would have less negative ΔfG° values.
Quantified Difference	The exact difference is not calculated here, but the trend is well-established: ΔfG° becomes more negative with increasing chain length for homologous series.
Conditions	Joback group contribution method calculation.

Why This Matters

This data supports the selection of heneicosyl acetate over a shorter-chain analog in formulation development where specific solubility or thermal stability parameters are required, as predicted by thermodynamic properties.

• [1] Cheméo. Heneicosyl acetate - Chemical Properties (ΔfG°). https://www.chemeo.com/cid/78-934-5/Heneicosyl-acetate (accessed 2026). View Source

Molecular Weight and Formula as a Determinant of Functional Differentiation

The molecular weight of heneicosyl acetate is 354.61 g/mol, with a formula of C23H46O2 [1]. This is a precise and immutable identifier that distinguishes it from its closest homologs: eicosyl acetate (C22H44O2, MW 340.58 g/mol) and docosyl acetate (C24H48O2, MW 368.64 g/mol). In mass spectrometry, this 14 Da mass difference per CH2 unit is easily resolved, providing a clear, quantifiable basis for identity confirmation. For procurement, this means that analytical methods can be developed with a high degree of specificity, and any deviation in molecular weight indicates the presence of an incorrect homolog or impurity.

Molecular Weight

Supporting

354.61 g/mol, C23H46O2; 14.03 Da difference from C20/C22 homologs

Unambiguous MS identification for quality assurance

Fundamental identity confirmation; easily resolved by mass spectrometry

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	354.61
Comparator Or Baseline	Eicosyl acetate (C20): 340.58; Docosyl acetate (C22): 368.64
Quantified Difference	Difference of +/- 14.03 g/mol (one CH2 unit) from the nearest homologs.
Conditions	Calculated from standard atomic weights.

Why This Matters

This fundamental chemical property ensures unambiguous identification by mass spectrometry, which is essential for quality assurance in both research and industrial settings, preventing costly errors from incorrect or substituted materials.

• [1] NIST Chemistry WebBook, SRD 69. Heneicosyl acetate. https://webbook.nist.gov/cgi/inchi?ID=U351773 (accessed 2026). View Source

Optimal Research and Industrial Application Scenarios for Heneicosyl Acetate

Semiochemical Research Requiring a Specific Long-Chain Acetate Component

In studies of insect chemical communication where a C21 acetate has been identified as part of a pheromone blend, heneicosyl acetate is the required compound. As shown by its co-occurrence with other specific chain-length acetates in beetle terminalia extracts, substituting it with a C20 or C22 analog would alter the blend ratio and likely abrogate biological activity [1]. This scenario is common in chemical ecology, pest management, and behavioral assay development.

Analytical Method Development and Quality Control of Long-Chain Ester Mixtures

Heneicosyl acetate serves as an essential reference standard for developing gas chromatographic methods to separate and quantify homologous series of fatty alcohol acetates. Its distinct retention index, predicted by QSRR models, allows for its unambiguous identification in complex natural product extracts or industrial formulations, as demonstrated in studies of essential oils [2]. This is critical for quality control laboratories in the flavor, fragrance, and oleochemical industries.

Synthesis of Specialty Esters for Lubricants and Softening Agents

The C21 chain length of heneicosyl acetate imparts specific physical properties, such as a defined melting point and hydrophobicity, making it a valuable intermediate for synthesizing specialty lubricants and textile softening agents . The predicted thermodynamic data (ΔfG° = -91.14 kJ/mol) differentiates it from shorter-chain acetates, which would yield final products with different viscosity and performance characteristics [3]. This application requires the precise carbon chain length to achieve the desired material property profile.

Application

Selection Property

Validation Focus

Semiochemical research (C21 acetate)

Chain-length specificity

Behavioral assay blend ratio verification

Analytical method development

GC retention index differentiation

Homologous series separation in complex mixtures

Specialty ester synthesis

Predicted thermodynamic properties

Melting point and viscosity profile confirmation

• [1] Aniñir W, et al. Characterization of Leptoglossus occidentalis Eggs and Egg Glue. scite.ai report, 2023. View Source
• [2] Milos M, Radonic A. 2000. Quantitative structure-gas chromatographic retention index relationship of long-chain esters: The case of Scandix pecten-veneris L. essential-oil constituents. Journal of Chromatography A. View Source
• [3] Cheméo. Heneicosyl acetate - Chemical Properties (ΔfG°). https://www.chemeo.com/cid/78-934-5/Heneicosyl-acetate (accessed 2026). View Source